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Compound of Interest

Compound Name: Dimethyl phenylphosphonite

Cat. No.: B1585561 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed safety precautions, handling protocols, and emergency

procedures for the use of Dimethyl phenylphosphonite (CAS No. 2946-61-4) in a laboratory

setting. Adherence to these guidelines is critical to ensure personnel safety and prevent

environmental contamination.

Hazard Identification and Quantitative Data
Dimethyl phenylphosphonite is a combustible, corrosive liquid that can cause severe skin

burns and eye damage. It may also cause respiratory irritation.[1] Ingestion can be harmful. All

personnel handling this chemical must be thoroughly familiar with its hazards.

Table 1: Physical and Chemical Properties of Dimethyl Phenylphosphonite
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Property Value Source

Molecular Formula C₈H₁₁O₂P [2][3]

Molecular Weight 170.15 g/mol

Appearance Colorless liquid [2][3][4]

Density 1.072 g/mL at 25 °C

Boiling Point 102 °C at 15 mmHg [2]

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.529

Solubility
Immiscible with water, miscible

with alcohol.[1]

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Dimethyl
phenylphosphonite.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[2] A face shield should also be worn where there is

a risk of splashing.

Skin Protection:

Gloves: Chemical-resistant, impervious gloves (e.g., nitrile rubber, neoprene) must be

worn. Gloves must be inspected prior to use and replaced immediately if signs of

degradation appear.[2]

Protective Clothing: A flame-retardant lab coat or chemical-resistant apron should be worn.

For larger quantities or in situations with a high risk of splashing, a chemical-resistant suit

is recommended.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/msds/dimethyl-phenylphosphonite.pdf
https://www.thermofisher.com/order/catalog/product/A14006.03
https://www.chemicalbook.com/msds/dimethyl-phenylphosphonite.pdf
https://www.thermofisher.com/order/catalog/product/A14006.03
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14006&PLANT=d__ALF
https://www.chemicalbook.com/msds/dimethyl-phenylphosphonite.pdf
https://www.fishersci.com/shop/products/dimethyl-phenylphosphonite-98-thermo-scientific/AAA1400603
https://www.benchchem.com/product/b1585561?utm_src=pdf-body
https://www.benchchem.com/product/b1585561?utm_src=pdf-body
https://www.chemicalbook.com/msds/dimethyl-phenylphosphonite.pdf
https://www.chemicalbook.com/msds/dimethyl-phenylphosphonite.pdf
https://www.chemicalbook.com/msds/dimethyl-phenylphosphonite.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[2][5] If vapors or aerosols are likely to be generated, a NIOSH-

approved respirator with an appropriate organic vapor cartridge (type ABEK) should be used.

Safe Handling and Storage Protocols
3.1. General Handling Protocol

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a chemical spill kit, fire extinguisher (dry chemical, carbon dioxide, or alcohol-

resistant foam), and safety shower/eyewash station are readily accessible.[2]

Don all required personal protective equipment (PPE).

Dispensing:

Conduct all dispensing and handling of Dimethyl phenylphosphonite inside a certified

chemical fume hood.[5]

Use non-sparking tools to prevent ignition.[2]

Ground and bond containers when transferring material to prevent static discharge.

Avoid inhalation of vapors and direct contact with skin and eyes.[1][2]

Use in Reactions:

When setting up reactions, ensure all glassware is properly secured.

If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames.

Post-Handling:

Tightly close the container after use.[2]
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Wash hands and any potentially exposed skin thoroughly with soap and water after

handling.[2]

Decontaminate the work area.

3.2. Storage

Store in a cool, dry, and well-ventilated place, away from incompatible materials such as

strong oxidizing agents.[1][2]

Keep the container tightly closed and store at the recommended temperature of 2-8°C.

The storage area should be clearly labeled, and access restricted to authorized personnel.

Store locked up.[1][2]

Emergency Procedures
4.1. First Aid Measures

Inhalation: Remove the individual to fresh air and keep them at rest in a position comfortable

for breathing.[1][2] If breathing is difficult or stops, provide artificial respiration. Seek

immediate medical attention.[2][4]

Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[2][4]

Eye Contact: Immediately rinse cautiously with water for several minutes, holding the eyelids

open.[1][2] Remove contact lenses if present and easy to do. Continue rinsing for at least 15

minutes. Seek immediate medical attention.[2][4]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[2][4]

4.2. Spill and Leak Procedures

Minor Spill (in a fume hood):
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Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent

material (e.g., vermiculite, sand).

Collect the absorbed material using non-sparking tools and place it in a suitable, sealed

container for hazardous waste disposal.[2]

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spill (outside a fume hood):

Evacuate the area immediately.[2]

Alert your supervisor and the institutional safety office.

If flammable vapors are present, eliminate all ignition sources.[2]

Prevent the spill from entering drains or waterways.[2]

Allow only trained personnel with appropriate respiratory protection and chemical-resistant

clothing to clean up the spill.

4.3. Fire Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including oxides of phosphorus and carbon monoxide/dioxide.[4][5] Containers may

explode when heated.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][5]

Visual Protocols and Workflows
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General Safety Protocol Workflow for Dimethyl Phenylphosphonite

Preparation Phase

Handling Phase

Post-Handling Phase Emergency Response

Prepare Work Area
(Clean, Uncluttered)

Verify Safety Equipment
(Spill Kit, Eyewash, etc.)

Don Appropriate PPE

Work in Fume Hood

Dispense Chemical

Spill Exposure

Use in Reaction

Tightly Close Container Fire

Wash Hands Thoroughly

Decontaminate Work Area

Store Properly
(2-8°C, Locked)

Click to download full resolution via product page

Caption: Overall safety workflow for handling Dimethyl phenylphosphonite.
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Chemical Spill Response Decision Tree

Spill Detected

Assess Spill Size & Location

Is it a Major Spill?

Evacuate Area Immediately

Yes

Minor Spill
(Contained in Fume Hood)

No

Alert Supervisor & Safety Office

Secure Area
(No Unauthorized Entry)

Report Incident to Supervisor

Alert Personnel in Area

Ensure Full PPE is Worn

Absorb with Inert Material

Collect Waste in Sealed Container

Decontaminate Spill Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Decision-making process for a Dimethyl phenylphosphonite spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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